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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B2989940

Technical Support Center: GoSlo-SR-5-69

This technical support center provides guidance on the stability and storage of GoSlo-SR-5-69,
alongside troubleshooting for common experimental issues.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for solid GoSlo-SR-5-69?

Solid GoSlo-SR-5-69 should be stored at room temperature.[1][2] When stored as indicated on
the product vial and with the vial kept tightly sealed, the product can be stored for up to six
months.

Q2: How should | prepare and store stock solutions of GoSlo-SR-5-697?

GoSlo-SR-5-69 is soluble in DMSO up to 100 mM.[1] It is recommended that once prepared,
stock solutions are stored in tightly sealed vials as aliquots at -20°C. Under these conditions,
the solutions are generally usable for up to one month. For optimal results, it is best to prepare
and use solutions on the same day.

Q3: Can short periods at temperatures higher than recommended affect the product?

Short periods at temperatures higher than recommended, such as those that might occur
during shipping (less than one week), will not have a significant effect on the product's life or
efficacy.
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Q4: What should | do before opening the vial of GoSlo-SR-5-697

Before use and prior to opening the vial, it is recommended that the product be allowed to
stand at room temperature for at least 60 minutes.

Storage and Handling Conditions Summary

Storage Recommended . Special
Form . Container .

Temperature Duration Instructions
Allow the vial to
stand at room

] Room Tightly sealed temperature for
Solid Up to 6 months )

Temperature vial at least 60
minutes before
opening.
Prepare fresh

Stock Solution Tightly sealed and use on the
] -20°C Up to 1 month ) ]
(in DMSO) aliquots same day if

possible.

Experimental Protocols

Preparing a 10 mM Stock Solution in DMSO:

o Equilibration: Allow the vial of solid GoSlo-SR-5-69 to equilibrate to room temperature for at

least 60 minutes before opening.

o Calculation: Based on the molecular weight of GoSlo-SR-5-69 (470.47 g/mol ), calculate the
required volume of DMSO.[1] For example, to prepare a 10 mM stock solution from 1 mg of
solid:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
o Volume (pL) = (0.001 g/ (0.010 mol/L * 470.47 g/mol )) * 1,000,000 pL/L = 212.5 pL

» Dissolution: Add the calculated volume of DMSO to the vial containing the solid GoSlo-SR-5-
69.
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» Mixing: Vortex or gently agitate the vial until the solid is completely dissolved.

» Aliquoting and Storage: Aliquot the stock solution into smaller, tightly sealed vials to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C.
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Experimental Workflow: Preparing GoSlo-SR-5-69 Stock Solution
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Caption: Workflow for preparing a stock solution of GoSlo-SR-5-69.
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Troubleshooting Guide

Q: I am observing reduced or no activity of GoSlo-SR-5-69 in my experiments. What could be
the cause?

A: Reduced or no activity could be due to several factors related to storage and handling.
Please refer to the following troubleshooting workflow:
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Troubleshooting Workflow: Reduced GoSlo-SR-5-69 Activity
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Caption: Troubleshooting guide for reduced GoSlo-SR-5-69 activity.
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Possible Causes and Solutions:

o Improper Storage of Stock Solution: If the stock solution was not stored at -20°C in tightly
sealed aliquots, its stability may be compromised.

o Solution: Prepare a fresh stock solution from your solid compound.

o Age of Stock Solution: Stock solutions are generally usable for up to one month when stored
correctly. If your solution is older, it may have degraded.

o Solution: Prepare a fresh stock solution.

o Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is recommended to avoid
multiple freeze-thaw cycles, which can degrade the compound.

o Solution: If the main stock has been frozen and thawed multiple times, prepare a new
stock solution and ensure it is properly aliquoted.

e Improper Storage of Solid Compound: If the solid compound was not stored in a tightly
sealed vial at room temperature, it may have been exposed to moisture or other
environmental factors, affecting its integrity.

o Solution: If you suspect the solid compound has been compromised, it is best to use a
new, unopened vial.

Q: My GoSlo-SR-5-69 is not dissolving completely in DMSO.

A: GoSlo-SR-5-69 is reported to be soluble up to 100 mM in DMSO.[1] If you are experiencing
solubility issues, consider the following:

» Concentration: Ensure the target concentration does not exceed 100 mM.

o Purity of DMSO: Use high-purity, anhydrous DMSO. The presence of water can affect the
solubility of some compounds.

o Temperature: Ensure the DMSO and the GoSlo-SR-5-69 vial have equilibrated to room
temperature before mixing. Gentle warming may aid dissolution, but be cautious as
excessive heat can degrade the compound.
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» Vortexing: Ensure adequate vortexing or mixing to facilitate dissolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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